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Compound of Interest

Compound Name: 2-Bromo-5-chloro-3-methylaniline
CAS No.: 631910-14-0
Cat. No.: B3275917
Get Quote
. J

Chemical Profile & Hazard Deconstruction

2-Bromo-5-chloro-3-methylaniline (CAS: 631910-14-0) is a polyhalogenated aniline
derivative utilized primarily as a scaffold in the synthesis of bioactive heterocyclic compounds,
including benzothiadiazepines and quinoxalinones.

While often labeled with "Warning" (Category 4) GHS classifications, experienced chemists
must treat this compound with the deference due to all lipophilic aniline derivatives. The
presence of the methyl group enhances lipophilicity, potentially accelerating dermal absorption,
while the halogen substituents (bromo/chloro) dictate specific waste and metabolic
considerations.

Chemical Identity Table
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Parameter Data

CAS Number 631910-14-0

Molecular Formula C7H7BrCIN

Molecular Weight 220.49 g/mol

Physical State Solid (typically off-white to brown powder)
Solubility Low in water; soluble in DCM, DMSO, Ethyl

Acetate

The "Hidden" Hazard: Methemoglobinemia

Standard Safety Data Sheets (SDS) often list Acute Toxicity (Oral/Dermal/lnhalation) Category
4. However, the core toxicological mechanism of anilines involves metabolic activation (N-
hydroxylation) leading to Methemoglobinemia.

e Mechanism: The metabolite oxidizes ferrous hemoglobin (Fe2*) to ferric hemoglobin (Fe3*),
which cannot transport oxygen.

 Clinical Sign: Cyanosis (blue/grey skin discoloration) is a late-stage indicator.

» Expert Insight: Never rely solely on odor or immediate irritation to detect exposure. The onset
of methemoglobinemia can be delayed 2—4 hours post-exposure.

Engineering Controls & Personal Protective
Equipment (PPE)

Effective safety relies on a hierarchy of controls. For halogenated anilines, containment is the
primary defense.

Engineering Controls[1][2]

¢ Primary Containment: All weighing and open-vessel manipulations must occur within a
certified Chemical Fume Hood (CFH) operating at 80—-100 fpm face velocity.
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 Static Control: Halogenated aromatic powders are often electrostatic. Use an ionizing bar or

anti-static gun during weighing to prevent "fly-away" dust, which acts as a hidden

contamination source.

PPE Selection Logic

Standard latex gloves are insufficient for halogenated anilines due to rapid permeation of the

organic carrier solvents often used (e.g., DCM).

PPE Component

Recommendation

Technical Rationale

Hand Protection

Double-gloving:1. Inner: Nitrile
(4 mil)2. Outer: Silver Shield®
(Laminate) or thick Nitrile (8

mil)

Laminate films provide the
broadest resistance to the
aromatic amine and the
halogenated solvents
(DCM/Chloroform) typically

used in its synthesis.

Respiratory

P100/0V Cartridge (if outside
hood)

Required only if engineering
controls fail (e.qg., spill
cleanup). P100 filters
particulates; OV protects

against amine vapors.

Body

Tyvek® Lab Coat

Disposable coats prevent
accumulation of toxic dust on
reusable fabric lab coats,
reducing cross-contamination

in communal areas.

Operational Protocols: Synthesis & Handling

The following workflow integrates safety checks directly into the experimental procedure.

Diagram: Safe Handling Workflow
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Start: Material Retrieval

Pre-Check:
Fume Hood Flow &
Anti-Static Gun Ready

i

Weighing:
Use Closed Balance inside Hood.
Avoid Spatula Flicking.

Minimize Dust Time

Solubilization:
Add Solvent (DCM/DMSO)
IMMEDIATELY to suppress dust.

'

Reaction:
Maintain Inert Atms (N2/Ar).
Monitor Internal Temp.

Complete Conversion

Quenching/Workup:
Acidic Wash (HCI) converts
free amine to salt (Water Soluble).

Disposal:
Segregate as Halogenated Organic.

Click to download full resolution via product page
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Caption: Operational logic flow from retrieval to disposal, emphasizing dust suppression and
chemical conversion.

Step-by-Step Methodology

e Preparation:

o Verify fume hood certification.

o Don double gloves (Inner: Nitrile, Outer: Laminate/Nitrile).

o Prepare a "Decon Tray" inside the hood lined with absorbent pads to catch minor spills.
o Weighing (The High-Risk Step):

o 2-Bromo-5-chloro-3-methylaniline is a solid.[1] Static charge can cause the powder to
disperse.

o Technique: Do not dispense directly into a flask on the balance. Weigh into a disposable
anti-static boat or weigh paper, then transfer.

o Immediate Solubilization: Once transferred to the reaction vessel, immediately add the
starting solvent to wet the powder and eliminate the inhalation hazard.

» Reaction Monitoring:
o If heating is required, ensure a reflux condenser is fitted before heating begins.

o TLC Monitoring: When spotting TLC plates, use a capillary tube. Do not blow on the
capillary to dry it (risk of inhalation). Let the solvent evaporate in the hood.

e Workup & Quenching:

o Acid Wash: Washing the organic layer with dilute HCI (1M) will protonate the aniline
(forming the anilinium salt), rendering it water-soluble. This moves the toxic amine into the
agueous waste stream, which is often easier to control than organic solvent evaporation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3275917/docs?utm_src=pdf-body#technical-safety-guide-2-bromo-5-chloro-3-methylaniline
https://www.sigmaaldrich.com/SG/en/product/enamine/ena465563332
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Note: If the product is the amine itself, this step is skipped, but all glassware must be
rinsed with acetone into the halogenated waste container.

Emergency Response & Spill Management
Medical Emergency: Cyanosis Check

If exposure is suspected (even without pain):

e Immediate Wash: Flush skin with soap and water for 15 minutes. Do not use alcohol
(enhances absorption).

e Observation: Monitor for blue discoloration of lips/fingernails.

o Antidote Info: Medical professionals may administer Methylene Blue for severe
methemoglobinemia, but this is a clinical decision.

Spill Cleanup Protocol

Do NOT use bleach. Hypochlorites can react with anilines to form N-chloroanilines or
chloramines, which are more toxic/volatile.

Evacuate: Clear the immediate area.

PPE Up: Wear P100 respirator if outside the hood.

Absorb: Use sand, vermiculite, or a commercial solvent absorbent pad.

Decontaminate: Wash the surface with a dilute surfactant (soap water) followed by a dilute
acid (e.g., 5% acetic acid) to protonate and solubilize residues, then wipe up.

Waste Management
Proper disposal is critical due to the halogen content (Br, ClI).

» Classification:Halogenated Organic Waste.

e Segregation: Do NOT mix with non-halogenated solvents (like acetone/methanol waste) if
your facility separates them. The high cost of incinerating halogenated waste requires strict

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

segregation.

o Labeling: Explicitly list "2-Bromo-5-chloro-3-methylaniline” on the tag. Do not just write
"Organic Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety Guide: 2-Bromo-5-chloro-3-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3275917/docs#technical-safety-guide-2-bromo-5-
chloro-3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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